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Compound of Interest

Compound Name:
2-(Diisopropylamino)ethyl

methacrylate

Cat. No.: B099521 Get Quote

The molecular weight of 2-(Diisopropylamino)ethyl methacrylate is 213.32 g/mol .[1][2][3]

This value is a fundamental physicochemical property essential for researchers and scientists

in various fields, particularly in polymer chemistry and drug development. The compound, also

known as DPAEMA, is a methacrylate monomer valued for its pH-responsive behavior, making

it a key component in the synthesis of smart polymers for biomedical applications.[4][5]

Chemical Identity and Structure
A comprehensive understanding of a molecule's properties begins with its chemical formula

and structure. The molecular formula for 2-(Diisopropylamino)ethyl methacrylate is

C₁₂H₂₃NO₂.[1][2][3][6] This formula delineates the precise number of atoms of each element

within a single molecule, forming the basis for the calculation of its molecular weight.

The structural formula provides a two-dimensional representation of how these atoms are

bonded together. For 2-(Diisopropylamino)ethyl methacrylate, the structure reveals a

methacrylate group attached to an ethyl chain, which in turn is bonded to a diisopropylamino

group.
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Identifier Value

Molecular Weight 213.32 g/mol [1][2][3]

Molecular Formula C₁₂H₂₃NO₂[1][2][3][6]

CAS Number 16715-83-6[1][2][3][6]

The arrangement of these functional groups, particularly the tertiary amine of the

diisopropylamino group, imparts the pH-sensitive characteristics to polymers synthesized from

this monomer.[5]

Visualization of the Molecular Structure
To further elucidate the arrangement of atoms and bonds within the 2-
(Diisopropylamino)ethyl methacrylate molecule, a diagram generated using the DOT

language is provided below. This visual representation is a crucial tool for chemists and

material scientists to understand the molecule's reactivity and potential for polymerization.

Molecular structure of 2-(Diisopropylamino)ethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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